1-Phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
Cat. No. B575616
M. Wt: 227.19
InChI Key: ATZQHBMKRKOPKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08969587B2
Procedure details
A mixture of 4,4,4-trifluoro-3-oxobutanenitrile (2.056 g, 15 mmol) and phenylhydrazine hydrochloride (2.169 g, 15 mmol) in EtOH was heated at 90° C. for 8 hours. The reaction was quenched with water, basified with saturated NaHCO3 solution, and extracted with CH2Cl2. Extracts were dried over MgSO4, concentrated under reduced pressure, and dried under vacuum to afford 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine as yellow solid (3.089 g, 91%). 1H NMR (300 MHz, CDCl3) δ 7.54 (m, 5H), 5.85 (s, 1H), 3.95 (br, 2H); LC-MS (ESI) m/z 228 (M+H)+.
Yield
91%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:9])([F:8])[C:3](=O)[CH2:4][C:5]#[N:6].Cl.[C:11]1([NH:17][NH2:18])[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1>CCO>[C:11]1([N:17]2[C:5]([NH2:6])=[CH:4][C:3]([C:2]([F:9])([F:8])[F:1])=[N:18]2)[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2.056 g
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Type
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reactant
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Smiles
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FC(C(CC#N)=O)(F)F
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Name
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Quantity
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2.169 g
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Type
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reactant
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Smiles
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Cl.C1(=CC=CC=C1)NN
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Extracts were dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)N1N=C(C=C1N)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.089 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
